Cas no 893927-70-3 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(4-methoxyphenyl)propanamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(4-methoxyphenyl)propanamide
• CAS No: 893927-70-3
• MF: C₂₁H₂₁N₃O₄S
• MW: 411.474143743515
• CID: 5894676
• PubChem ID: 7484654
• Update Time: 2025-07-01

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-(2,6-dihydro-5,5-dioxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-4-methoxy-
• AKOS024616459
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-3-(4-methoxyphenyl)propanamide
• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(4-methoxyphenyl)propanamide
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-(4-methoxyphenyl)propanamide
• 893927-70-3
• F1879-0068
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C21H21N3O4S/c1-28-17-10-7-15(8-11-17)9-12-20(25)22-21-18-13-29(26,27)14-19(18)23-24(21)16-5-3-2-4-6-16/h2-8,10-11H,9,12-14H2,1H3,(H,22,25)
• InChI Key： USMNQHZYPQFEHG-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2N(C3=CC=CC=C3)N=C3CS(=O)(=O)CC3=2)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 411.12527733g/mol
• Monoisotopic Mass: 411.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 726.4±60.0 °C(Predicted)
• pka: 13.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(4-methoxyphenyl)propanamide

Compound CAS No. 893927-70-3: N-{5,5-Dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-3-(4-methoxyphenyl)propanamide

The compound CAS No. 893927-70-3, also known as N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ6-thieno[3,4-c]pyrazol-3-yl}-3-(4-methoxyphenyl)propanamide, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amides and features a thienopyrazole ring system with a phenyl group and a methoxy-substituted phenyl propanamide moiety. Its unique structure endows it with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of thienopyrazole derivatives in medicinal chemistry due to their diverse biological activities. The thieno[3,4-c]pyrazole core of this compound is particularly interesting as it has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. The presence of the 4-methoxyphenyl group further enhances its pharmacokinetic profile by improving solubility and bioavailability. This makes it a promising candidate for the development of novel therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrazole ring through cyclization reactions and the subsequent attachment of the propanamide side chain. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both in vitro and in vivo studies.

In terms of pharmacological activity, this compound has demonstrated remarkable selectivity towards certain cellular targets. For instance, studies have shown that it can inhibit specific kinases involved in cell proliferation and apoptosis. This selectivity is attributed to the precise arrangement of functional groups within its molecular structure. The 5λ6-thieno[3,4-c]pyrazole system plays a crucial role in mediating these interactions by providing a rigid framework that facilitates binding to target proteins.

Beyond its biological applications, this compound also holds potential in materials science. Its aromatic heterocyclic structure makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics. Initial studies suggest that it exhibits favorable electronic properties, including high charge carrier mobility and thermal stability.

In conclusion, CAS No. 893927-70-3 represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure and promising biological activity position it as a valuable tool for researchers aiming to develop innovative solutions in medicine and technology.